Cas no 1935473-35-0 (2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine)

2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine is a fluorinated pyridine derivative with a difluoroethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing fluorine atoms. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enhance binding affinity and metabolic stability. The presence of both fluorine and difluoroethoxy groups contributes to improved lipophilicity and bioavailability, making it a versatile intermediate in the synthesis of bioactive molecules. Its well-defined chemical properties and compatibility with cross-coupling reactions further facilitate its use in the development of novel therapeutic agents and specialty chemicals.

2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine structure

1935473-35-0 structure

Product Name:2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine

CAS No:1935473-35-0

MF:C₇H₇F₃N₂O

MW:192.138491868973

CID:5704603

PubChem ID:130917871

Update Time:2025-05-28

2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 1935473-35-0
- EN300-1295505
- 2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine
- 3-Pyridinamine, 2-(2,2-difluoroethoxy)-5-fluoro-
- Inchi： 1S/C7H7F3N2O/c8-4-1-5(11)7(12-2-4)13-3-6(9)10/h1-2,6H,3,11H2
- InChI Key： ABSMRVMZYVLASG-UHFFFAOYSA-N
- SMILES： FC(COC1C(=CC(=CN=1)F)N)F

Computed Properties

Exact Mass: 192.05104734g/mol
Monoisotopic Mass: 192.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 48.1Å²

Experimental Properties

Density: 1.363±0.06 g/cm3(Predicted)
Boiling Point: 272.0±40.0 °C(Predicted)
pka: 1.60±0.32(Predicted)

2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1295505-1.0g	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	1g	$0.0	2023-06-06
Enamine	EN300-1295505-50mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	50mg	$707.0	2023-09-30
Enamine	EN300-1295505-100mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	100mg	$741.0	2023-09-30
Enamine	EN300-1295505-250mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	250mg	$774.0	2023-09-30
Enamine	EN300-1295505-500mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	500mg	$809.0	2023-09-30
Enamine	EN300-1295505-1000mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	1000mg	$842.0	2023-09-30
Enamine	EN300-1295505-2500mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	2500mg	$1650.0	2023-09-30
Enamine	EN300-1295505-5000mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	5000mg	$2443.0	2023-09-30
Enamine	EN300-1295505-10000mg	2-(2,2-difluoroethoxy)-5-fluoropyridin-3-amine	1935473-35-0	10000mg	$3622.0	2023-09-30